MAO-B Inhibitor 58
Overview
Description
MAO-B Inhibitor 58 is a highly potent, selective, competitive, and reversible inhibitor of monoamine oxidase B (MAO-B).
Scientific Research Applications
MAO-B Inhibitors in Neurodegenerative Diseases
Monoamine oxidase-B (MAO-B) inhibitors are being researched extensively for their potential applications in neurodegenerative diseases. These inhibitors are particularly noted for their role in treating Parkinson's disease and possibly Alzheimer's disease. The therapeutic efficacy of MAO-B inhibitors like Selegiline and Rasagiline in Parkinson’s disease is well-established. They are found to be effective as coadjuvants for early motor symptoms and might also possess neuroprotective properties which can be beneficial in other neurodegenerative disorders. Studies also suggest that MAO-B inhibitors may have a role in slowing, halting, or even reversing neurodegeneration, a potential that is still being explored in current research (Robakis & Fahn, 2015), (Thomas, 2000).
Application in Psychiatric Disorders
MAO-B inhibitors have shown potential in the management of depressive disorders. The research highlights their antidepressant effects, primarily through the modulation of brain functions and cognitive activity. These findings indicate a broader application of MAO-B inhibitors in psychiatric medicine, beyond their traditional use in neurodegenerative diseases (Carradori, Secci, & Petzer, 2018), (Finberg & Rabey, 2016).
Novel Therapeutic Applications
Research has expanded into exploring new therapeutic applications of MAO-B inhibitors. These applications include potential treatments for conditions like gliomas, inflammation, muscle dystrophies, migraine, chronic pain, pseudobulbar affect, and even as a part of treatment strategies for cocaine addiction. This diversity in potential applications highlights the multifaceted role of MAO-B inhibitors in clinical medicine (Carradori, Secci, & Petzer, 2015).
properties
CAS RN |
1619884-75-1 |
|---|---|
Product Name |
MAO-B Inhibitor 58 |
Molecular Formula |
C14H9Cl2N3 |
Molecular Weight |
290.14 |
IUPAC Name |
(E)-N-(3,4-dichlorophenyl)-(1H-indazol-5-yl)methanimine |
InChI |
InChI=1S/C14H9Cl2N3/c15-12-3-2-11(6-13(12)16)17-7-9-1-4-14-10(5-9)8-18-19-14/h1-8H,(H,18,19)/b17-7+ |
InChI Key |
ODHPFVFFVLSYBF-REZTVBANSA-N |
SMILES |
ClC1=CC=C(/N=C/C2=CC3=C(NN=C3)C=C2)C=C1Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MAO-B Inhibitor 58; MAO-B Inhibitor-58; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(E)-1-(4-chloro-2-hydroxyphenyl)propylideneamino]-2-(3-morpholin-4-ylpropylamino)pyridine-4-carboxamide](/img/structure/B608784.png)
